N-(2-{(2E)-2-[3-(2,4-dinitrophenoxy)benzylidene]hydrazinyl}-2-oxoethyl)-2,2-diphenylacetamide (non-preferred name)

• Molecular Formula: C29H23N5O7
• Molecular Weight: 553.5 g/mol
• IUPAC Name: N-[2-[(2E)-2-[[3-(2,4-dinitrophenoxy)phenyl]methylidene]hydrazinyl]-2-oxoethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C29H23N5O7/c35-27(19-30-29(36)28(21-9-3-1-4-10-21)22-11-5-2-6-12-22)32-31-18-20-8-7-13-24(16-20)41-26-15-14-23(33(37)38)17-25(26)34(39)40/h1-18,28H,19H2,(H,30,36)(H,32,35)/b31-18+
• InChI Key: JVOKUCFNMZQKMA-FDAWAROLSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NCC(=O)N/N=C/C3=CC(=CC=C3)OC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NCC(=O)NN=CC3=CC(=CC=C3)OC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]

Description

N-(2-{(2E)-2-[3-(2,4-dinitrophenoxy)benzylidene]hydrazinyl}-2-oxoethyl)-2,2-diphenylacetamide (non-preferred name) is a useful research compound. Its molecular formula is C29H23N5O7 and its molecular weight is 553.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-{(2E)-2-[3-(2,4-dinitrophenoxy)benzylidene]hydrazinyl}-2-oxoethyl)-2,2-diphenylacetamide (non-preferred name) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-{(2E)-2-[3-(2,4-dinitrophenoxy)benzylidene]hydrazinyl}-2-oxoethyl)-2,2-diphenylacetamide (non-preferred name) including the price, delivery time, and more detailed information at info@benchchem.com.